3-Chloro-6-(4-fluorophenyl)-1,2,4-triazine
Cat. No. B8801876
M. Wt: 209.61 g/mol
InChI Key: IWYSUQSGWOVPDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07915408B2
Procedure details
Hydrazine hydrate (0.28 mL, 0.0057 mol) was added to a suspension of 3-chloro-6-(4-fluorophenyl)-1,2,4-triazine (400 mg, 0.002 mol) in pyridine (4 mL) at 0° C. and stirred at 0° C. until a precipitate formed. The mixture was then heated at 65° C. for 30 min. The solvent was evaporated under reduced pressure. The residue was triturated with water, filtered, and washed with water. The crystalline solid was collected and dried under high vacuum to give the desired product (360 mg, 91.9%). Analytical LCMS: (M+H)+=206.1.
Name
Yield
91.9%
Identifiers
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REACTION_CXSMILES
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O.[NH2:2][NH2:3].Cl[C:5]1[N:6]=[N:7][C:8]([C:11]2[CH:16]=[CH:15][C:14]([F:17])=[CH:13][CH:12]=2)=[CH:9][N:10]=1>N1C=CC=CC=1>[F:17][C:14]1[CH:15]=[CH:16][C:11]([C:8]2[N:7]=[N:6][C:5]([NH:2][NH2:3])=[N:10][CH:9]=2)=[CH:12][CH:13]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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0.28 mL
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Type
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reactant
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Smiles
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O.NN
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Name
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|
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Quantity
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400 mg
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Type
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reactant
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Smiles
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ClC=1N=NC(=CN1)C1=CC=C(C=C1)F
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Name
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Quantity
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4 mL
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred at 0° C. until a precipitate
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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formed
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was then heated at 65° C. for 30 min
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Duration
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30 min
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was triturated with water
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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WASH
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Type
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WASH
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|
Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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The crystalline solid was collected
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried under high vacuum
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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FC1=CC=C(C=C1)C1=CN=C(N=N1)NN
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 360 mg | |
| YIELD: PERCENTYIELD | 91.9% | |
| YIELD: CALCULATEDPERCENTYIELD | 87.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
